Cas no 114084-78-5 (Ibandronic Acid)

• Product Name: Ibandronic Acid
• CAS No: 114084-78-5
• MF: C₉H₂₃NO₇P₂
• MW: 319.228945016861
• MDL: MFCD00868772
• CID: 63058
• PubChem ID: 60852
• Update Time: 2025-07-15

Ibandronic Acid Chemical and Physical Properties

Names and Identifiers

• (1-Hydroxy-3-(methyl(pentyl)amino)propane-1,1-diyl)diphosphonic acid
• IBANDRONIC ACID-D3
• {1-Hydroxy-3-(methylpentylamino)propylidene]bisphosphnic Acid
• [1-Hydroxy-3-(methyl-d3-pentylamino)propylidene]bisphosphnic Acid
• Ibandronic
• 1-Hydroxy-3-(methylpentylamino)propylidene bisphosphonic acid
• P,P'-[1-Hydroxy-3-(methylpentylamino)propylidene]bisphosphonic Acid
• Ibandronic Acid
• Ibandronate
• (1-Hydroxy-3-(methylpentylamino)propylidene)bisphosphonic acid
• [1-hydroxy-3-[methyl(pentyl)amino]-1-phosphonopropyl]phosphonic acid
• BPH 24
• Ibadronic Acid
• Ibandronate Acid
• [1-Hydroxy-3-(MethylpentylaMino)propylidene]diphosphonic Acid
• Boniva
• Ibandronic acid (INN)
• J-003052
• AKOS015855723
• MFCD00868772
• acide ibandronique
• D08056
• 114084-78-5
• SCHEMBL9183
• (1-Hydroxy-3-(methylpentylamino)propylidene)diphosphonic acid
• Iasibon
• Phosphonic acid, [1-hydroxy-3-(methylpentylamino)propylidene]bis-
• Acid ibandronico
• Bisphosphonate 2
• acidum ibandronicum
• MPBVHIBUJCELCL-UHFFFAOYSA-N
• AC-521
• BRD-K08681769-323-01-1
• [1-hydroxy-3-[methyl(pentyl)amino]-1-phosphono-propyl]phosphonic acid; sodium
• IBANDRONIC ACID [MI]
• FT-0602640
• IBANDRONIC ACID [INN]
• A803131
• Q166825
• M05BA06
• Bondronat
• SR-05000001496-2
• Phosphonic acid, P,P'-[1-hydroxy-3-(methylpentylamino)propylidene]bis-
• [1-hydroxy-3-[methyl(pentyl)amino]-1-phosphono-propyl]phosphonic acid
• DTXCID6028315
• AB01275485-01
• R484
• BDBM12577
• JMC515594 Compound 53
• CHEMBL997
• Ibandronic acid [INN:BAN]
• IBANDRONIC ACID [EMA EPAR]
• NSC-722623
• HY-B0515A
• Bonviva
• Phosphonic acid, (1-hydroxy-3-(methylpentylamino)propylidene)bis-
• {1-hydroxy-3-[methyl(pentyl)amino]propane-1,1-diyl}bis(phosphonic acid)
• [1-HYDROXY-3-(METHYL-PENTYL-AMINO)-1-PHOSPHONO-PROPYL]-PHOSPHONIC ACID
• IBANDRONIC ACID (MART.)
• IBANDRONIC ACID [MART.]
• SR-05000001496
• Ibandronic Acid Accord
• UNII-UMD7G2653W
• DTXSID5048340
• UMD7G2653W
• FT-0670253
• EN300-304883
• GTPL3059
• {1-hydroxy-3-[methyl(pentyl)amino]-1-phosphonopropyl}phosphonic acid
• IBANDRONATE [VANDF]
• Bondenza
• BCP13798
• SR-05000001496-1
• IBANDRONIC ACID [WHO-DD]
• NS00014340
• 1-hydroxy-3-(methyl(pentyl)amino)propane-1,1-diyldiphosphonic acid
• AS-12948
• C9H23NO7P2
• BFQ
• Ibandronic Acid Teva
• DB00710
• HMS2090A13
• Ibandronic Acid Sandoz
• NSC 722623
• BRD-K08681769-323-04-5
• BRD-K08681769-323-03-7
• BRD-K08681769-323-05-2

• MDL： MFCD00868772
• Inchi： 1S/C9H23NO7P2/c1-3-4-5-7-10(2)8-6-9(11,18(12,13)14)19(15,16)17/h11H,3-8H2,1-2H3,(H2,12,13,14)(H2,15,16,17)
• InChI Key： MPBVHIBUJCELCL-UHFFFAOYSA-N
• SMILES： P(C(CCN(C)CCCCC)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 319.09500
• Monoisotopic Mass: 319.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139A^2
• XLogP3: -4.1

Experimental Properties

• Color/Form: 白色 半-固体
• Density: 1.449
• Melting Point: 84°C
• Boiling Point: 587.8°C at 760 mmHg
• Flash Point: 309.3 ºC
• Refractive Index: 1.537
• PSA: 158.15000
• LogP: 0.50000

Ibandronic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates